Tert-butyl 2-azido-2-methylpropanoate

• IUPAC Name: tert-butyl 2-azido-2-methylpropanoate
• InChI: InChI=1S/C8H15N3O2/c1-7(2,3)13-6(12)8(4,5)10-11-9/h1-5H3
• InChI Key: UBYOQLBEGVHYDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C)(C)N=[N+]=[N-]
• Molecular Formula: C8H15N3O2
• Molecular Weight: 185.22 g/mol

Description

Tert-butyl 2-azido-2-methylpropanoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including organic synthesis and materials science. The compound is a versatile reagent that can be used for the preparation of various azido compounds, which are important intermediates in the synthesis of pharmaceuticals, agrochemicals, and other biologically active molecules.

Mechanism of Action

Tert-butyl 2-azido-2-methylpropanoate is a reactive compound that can undergo various reactions, including nucleophilic substitution, cycloaddition, and click chemistry. The compound reacts with various functional groups, such as alcohols, amines, and thiols, to form azido compounds. The reaction mechanism involves the formation of an intermediate, which then undergoes further reaction to form the final product.
Biochemical and physiological effects:
Tert-butyl 2-azido-2-methylpropanoate has not been extensively studied for its biochemical and physiological effects. However, it is known to be a potentially hazardous compound, and caution should be exercised when handling it. The compound can cause skin and eye irritation and is toxic if ingested or inhaled.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-azido-2-methylpropanoate has several advantages for lab experiments. It is a versatile reagent that can be used for the preparation of various azido compounds. The synthesis method is simple and efficient, and the product can be obtained in high yield. However, the compound is potentially hazardous, and caution should be exercised when handling it. The compound is also sensitive to moisture and should be stored under anhydrous conditions.

Future Directions

Tert-butyl 2-azido-2-methylpropanoate has several potential applications in various fields, including organic synthesis, materials science, and drug discovery. Future research could focus on the development of new synthetic methods for the preparation of azido compounds using tert-butyl 2-azido-2-methylpropanoate as a reagent. The compound could also be used in the preparation of new materials with unique properties, such as azido-containing polymers and dendrimers. Additionally, the compound could be used in the synthesis of new biologically active molecules with potential therapeutic applications.

Synthesis Methods

Tert-butyl 2-azido-2-methylpropanoate can be synthesized through a simple and efficient method using tert-butyl 2-bromo-2-methylpropanoate and sodium azide. The reaction takes place in anhydrous dimethylformamide (DMF) at room temperature, and the product can be obtained in high yield. The synthesis of this compound has been extensively studied, and various modifications have been made to improve the yield and purity of the product.

Scientific Research Applications

Tert-butyl 2-azido-2-methylpropanoate has been widely used in scientific research for the preparation of azido compounds, which are important intermediates in the synthesis of various biologically active molecules. The compound has been used in the synthesis of antiviral, anticancer, and antibacterial agents. It has also been used in the preparation of materials with unique properties, such as azido-containing polymers and dendrimers.